Cas no 1864058-45-6 (3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid)
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid
-
- MDL: MFCD29041177
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-244821-0.05g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 0.05g |
$166.0 | 2024-06-19 | |
| Enamine | EN300-244821-0.1g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 0.1g |
$248.0 | 2024-06-19 | |
| Enamine | EN300-244821-0.25g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 0.25g |
$353.0 | 2024-06-19 | |
| Enamine | EN300-244821-0.5g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 0.5g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-244821-1.0g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 1.0g |
$714.0 | 2024-06-19 | |
| Enamine | EN300-244821-2.5g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 2.5g |
$1399.0 | 2024-06-19 | |
| Enamine | EN300-244821-5.0g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 5.0g |
$2070.0 | 2024-06-19 | |
| Enamine | EN300-244821-10.0g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 10.0g |
$3069.0 | 2024-06-19 | |
| Enamine | EN300-244821-1g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 1g |
$714.0 | 2023-09-15 | |
| Enamine | EN300-244821-5g |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid |
1864058-45-6 | 95% | 5g |
$2070.0 | 2023-09-15 |
3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid
Research Brief on 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid (CAS: 1864058-45-6)
In recent years, the compound 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid (CAS: 1864058-45-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring a [1,2,4]triazolo[1,5-a]pyridine core, has demonstrated promising pharmacological properties, particularly in the context of targeted drug discovery and development. The trifluoroacetic acid salt form enhances its solubility and stability, making it a viable candidate for further preclinical and clinical investigations.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary data suggest that it exhibits potent inhibitory effects on specific kinase pathways, which are often dysregulated in various cancers and inflammatory diseases. The compound's unique structural features, including the 7-methyl substitution and the propanoic acid side chain, contribute to its selective binding affinity and improved pharmacokinetic profile. These attributes position it as a potential lead compound for the development of novel therapeutics.
One of the key advancements in the research of 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid is its application in high-throughput screening assays. Researchers have utilized this compound to identify and validate new molecular targets, particularly in the realm of protein-protein interactions. Its ability to modulate these interactions with high specificity has opened new avenues for the design of small-molecule inhibitors and allosteric modulators. Furthermore, its synthetic accessibility and scalability have facilitated its use in large-scale biological studies.
In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. For instance, it has been employed as a fluorescent probe to track cellular processes in real-time, owing to its favorable photophysical properties. This dual functionality—both as a therapeutic agent and a research tool—underscores its versatility and broad applicability in the life sciences. Ongoing research aims to optimize its chemical structure to enhance its efficacy and reduce potential off-target effects.
Despite these promising developments, challenges remain in the clinical translation of 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials. The integration of computational modeling and structure-activity relationship (SAR) studies is expected to play a pivotal role in this process.
In conclusion, 3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid (CAS: 1864058-45-6) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to chemical probes, highlight its potential to address unmet medical needs. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound is poised to make significant contributions to the advancement of precision medicine and targeted therapies.
1864058-45-6 (3-({7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-yl}amino)propanoic acid, trifluoroacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)